[1-(2-furylmethyl)-2-piperidinyl]methanol

• IUPAC Name: [1-(furan-2-ylmethyl)piperidin-2-yl]methanol
• InChI: InChI=1S/C11H17NO2/c13-9-10-4-1-2-6-12(10)8-11-5-3-7-14-11/h3,5,7,10,13H,1-2,4,6,8-9H2
• InChI Key: RMMBZHULMFWBRK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CO)CC2=CC=CO2
• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol

Description

The compound “[1-(2-furylmethyl)-2-piperidinyl]methanol” is a complex organic molecule. It contains a furylmethyl group (a furan ring attached to a methyl group), a piperidinyl group (a six-membered ring containing five carbon atoms and one nitrogen atom), and a methanol group (a methyl group bound to a hydroxyl group).

Synthesis Analysis

While the specific synthesis process for this compound is not available, it’s likely that it involves the reaction of a furylmethyl compound with a piperidine derivative, followed by the introduction of the methanol group. The exact methods and conditions would depend on the specific reactants and desired isomers.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its furylmethyl, piperidinyl, and methanol groups. The exact structure would depend on the specific isomer and the stereochemistry of the molecule.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the furan ring, the piperidine ring, and the hydroxyl group. The furan ring is aromatic and may undergo electrophilic substitution. The piperidine ring is a secondary amine and can participate in reactions typical of amines. The hydroxyl group can be involved in reactions typical of alcohols.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the hydroxyl group) would influence properties like solubility, boiling point, and melting point.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity and physicochemical properties. It could potentially be explored for use in pharmaceuticals, given the prevalence of furan and piperidine structures in medicinal chemistry.